Cas no 64135-07-5 (Hexanoic acid, 6-bromo-, 1-methylethyl ester)

• Product Name: Hexanoic acid, 6-bromo-, 1-methylethyl ester
• CAS No: 64135-07-5
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 424917
• PubChem ID: 549816
• Update Time: 2025-04-19

Hexanoic acid, 6-bromo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-bromo-, 1-methylethyl ester
• propan-2-yl 6-bromohexanoate
• DTXSID50338547
• SCHEMBL1363136
• 6-Bromohexanoic acid, isopropyl ester
• Isopropyl 6-bromohexanoate
• FT-0725640
• 6-bromohexanoic acid isopropyl ester
• 64135-07-5
• Isopropyl 6-bromohexanoate #
• 6-bromo-hexanoic acid isopropyl ester
• starbld0044877

• Inchi： 1S/C9H17BrO2/c1-8(2)12-9(11)6-4-3-5-7-10/h8H,3-7H2,1-2H3
• InChI Key： ZCNHDLQYRACYQR-UHFFFAOYSA-N
• SMILES： BrCCCCCC(=O)OC(C)C

Computed Properties

• Exact Mass: 236.04121
• Monoisotopic Mass: 236.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters